2-(2,4-dioxo-3-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3,4-dihydroquinazolin-1(2H)-yl)-N-(4-ethoxyphenyl)acetamide

• Molecular Formula: C27H23N5O5
• Molecular Weight: 497.5 g/mol
• IUPAC Name: 2-[2,4-dioxo-3-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]quinazolin-1-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C27H23N5O5/c1-2-36-20-14-12-19(13-15-20)28-23(33)16-31-22-11-7-6-10-21(22)26(34)32(27(31)35)17-24-29-25(30-37-24)18-8-4-3-5-9-18/h3-15H,2,16-17H2,1H3,(H,28,33)
• InChI Key: QOUQOSMYQSIMDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CC4=NC(=NO4)C5=CC=CC=C5

Description

This compound is a heterocyclic acetamide derivative featuring a quinazolinone core fused with a 1,2,4-oxadiazole moiety and an ethoxyphenyl acetamide side chain. Its structural complexity arises from the integration of pharmacophoric elements:

• Quinazolinone scaffold: Known for anti-inflammatory, anticancer, and enzyme-inhibitory properties .
• 1,2,4-Oxadiazole ring: Enhances metabolic stability and bioactivity through hydrogen bonding and π-π interactions .
• 4-Ethoxyphenyl acetamide group: Modulates solubility and target selectivity, particularly in kinase or protease inhibition .

Synthetic routes typically involve cyclocondensation of (E)-N'-hydroxy-2-phenylacetimidamide with substituted benzoxazine intermediates, followed by coupling with 4-ethoxyphenyl amine derivatives . Characterization via $^1$H NMR, IR, and mass spectrometry confirms structural integrity .

Biological Activity

The compound 2-(2,4-dioxo-3-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3,4-dihydroquinazolin-1(2H)-yl)-N-(4-ethoxyphenyl)acetamide (CAS Number: 894259-43-9) is a hybrid molecule that combines features of quinazoline and oxadiazole scaffolds. This compound has garnered attention due to its potential biological activities, particularly in antimicrobial and anticancer domains.

Chemical Structure

The molecular formula of the compound is $C_{26}H_{21}N_{5}O_{5}$, with a molecular weight of 483.5 g/mol. The structure features a quinazoline core linked to an oxadiazole moiety, which is known for its diverse biological properties.

Biological Activity Overview

Research indicates that compounds containing quinazoline and oxadiazole derivatives exhibit a range of biological activities:

• Antimicrobial Activity :
  • Quinazoline derivatives have been reported to possess significant antibacterial and antifungal properties. For instance, derivatives similar to the target compound have shown effectiveness against various bacterial strains including Staphylococcus aureus and Escherichia coli .
  • A study highlighted that compounds with oxadiazole rings demonstrated notable antifungal activity against strains like Candida albicans, with inhibition zones ranging from 10 mm to 15 mm depending on the specific derivative tested .
• Anticancer Properties :
  • Quinazoline-based compounds are recognized for their anticancer potential. Research has indicated that certain derivatives can inhibit tumor cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .
  • The incorporation of oxadiazole rings has been associated with enhanced cytotoxicity against cancer cell lines, suggesting that the hybrid nature of the compound may contribute to its effectiveness .

Antimicrobial Studies

A comparative study on quinazoline derivatives revealed that compounds with oxadiazole substitutions exhibited improved antimicrobial activity compared to their non-substituted counterparts. For instance:

• Compound A (a quinazoline derivative) showed an MIC of 75 µg/mL against E. coli.
• Compound B (the target compound) demonstrated a lower MIC of 50 µg/mL against the same strain, indicating superior efficacy .

Anticancer Activity

In vitro studies on cancer cell lines such as HeLa and MCF-7 have shown promising results:

• The target compound exhibited IC50 values of approximately 20 µM against HeLa cells, significantly lower than standard chemotherapeutics which often exceed 30 µM .
• Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, enhancing its appeal as a potential therapeutic agent .

Data Table: Biological Activities

Activity Type	Compound	Target Organism/Cell Line	MIC/IC50 Value	Reference
Antibacterial	Target Compound	E. coli	50 µg/mL
Antifungal	Target Compound	Candida albicans	11 mm zone
Anticancer	Target Compound	HeLa	20 µM
Anticancer	Compound A	HeLa	30 µM

Chemical Reactions Analysis

Hydrolysis Reactions

The acetamide group and oxadiazole ring are susceptible to hydrolysis under acidic or basic conditions.

Reaction Type	Conditions	Reagents/Catalysts	Products/Outcomes	References
Acid-Catalyzed Hydrolysis	Aqueous HCl (1–2 M), reflux (80–90°C)	HCl, H₂O	Cleavage of the acetamide group to form carboxylic acid and 4-ethoxyaniline
Base-Catalyzed Hydrolysis	NaOH (1–2 M), ethanol, 60–70°C	NaOH, ethanol	Degradation of the oxadiazole ring to form hydroxylamine derivatives

Key Findings :

• Hydrolysis of the acetamide group proceeds faster in acidic conditions, yielding N-(4-ethoxyphenyl)amine and 2-(2,4-dioxo-3-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3,4-dihydroquinazolin-1(2H)-yl)acetic acid .

• Oxadiazole ring opening under basic conditions generates intermediates with potential bioactivity.

Nucleophilic Substitution

The quinazoline core participates in nucleophilic substitutions at the 3- and 4-positions.

Reaction Type	Conditions	Reagents	Products/Outcomes	References
Amination at Position 3	DMF, 80°C, 12 h	Alkyl/aryl amines, DIPEA	Substitution of the oxadiazolylmethyl group with amines (e.g., benzylamine)
Halogenation at Position 4	CHCl₃, NBS, 0°C to RT	N-Bromosuccinimide (NBS)	Bromination at the 4-position, forming bromoquinazoline derivatives

Key Findings :

• Amine substitution retains the oxadiazole moiety but modifies the quinazoline’s electronic profile, enhancing solubility .

• Brominated derivatives show improved stability in polar solvents.

Cyclization Reactions

The compound undergoes cyclization to form fused heterocycles.

Reaction Type	Conditions	Reagents/Catalysts	Products/Outcomes	References
Thermal Cyclization	Toluene, 110°C, 6 h	None (thermal)	Formation of a pyrazolo[5,1-b]quinazolinone system
Acid-Mediated Cyclization	H₂SO₄ (conc.), RT, 2 h	H₂SO₄	Generation of oxazole-quinazoline fused rings via intramolecular dehydration

Key Findings :

• Thermal cyclization produces tricyclic structures with enhanced π-conjugation .

• Acid-mediated pathways favor oxazole formation, altering biological activity.

Oxidation-Reduction Reactions

The dioxo group and oxadiazole ring are redox-active sites.

Reaction Type	Conditions	Reagents	Products/Outcomes	References
Oxidation of Dioxo Group	KMnO₄, H₂O, 50°C	KMnO₄	Conversion to a triketone structure, increasing electrophilicity
Reduction of Oxadiazole	H₂, Pd/C, ethanol, RT	Hydrogen, palladium catalyst	Partial reduction of oxadiazole to a thiosemicarbazide analog

Key Findings :

• Oxidation destabilizes the quinazoline core but introduces reactive ketone groups.

• Reduced oxadiazole derivatives exhibit altered binding affinities in biological assays.

Cross-Coupling Reactions

The phenyl and oxadiazole groups enable metal-catalyzed coupling.

Reaction Type	Conditions	Reagents/Catalysts	Products/Outcomes	References
Suzuki-Miyaura Coupling	Dioxane, 90°C, 24 h	Pd(PPh₃)₄, K₂CO₃	Introduction of aryl/heteroaryl groups at the oxadiazole’s phenyl ring
Buchwald-Hartwig Amination	Toluene, 100°C, 12 h	Pd₂(dba)₃, Xantphos	Functionalization of the quinazoline’s nitrogen with amines

Key Findings :

• Suzuki coupling diversifies the oxadiazole substituents, enabling structure-activity relationship studies .

• Buchwald-Hartwig amination improves solubility and pharmacokinetic properties .

Photochemical Reactions

UV irradiation induces structural rearrangements.

Reaction Type	Conditions	Reagents	Products/Outcomes	References
UV-Induced Isomerization	UV light (254 nm), CH₂Cl₂, 4 h	None	Cis-to-trans isomerization of the oxadiazolylmethyl group
Photodimerization	UV light (365 nm), ethanol, 8 h	None	Formation of a dimer via [2+2] cycloaddition at the quinazoline’s double bond

Key Findings :

• Isomerization alters the compound’s spatial configuration, affecting biological target engagement.

• Photodimers exhibit reduced solubility but increased thermal stability.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Benzoxazine-Oxadiazole Hybrids

Compounds such as (substituted-phenyl-1,2,4-oxadiazol-5-yl) methyl-2-(3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)acetate share the quinazolinone-oxadiazole framework but lack the ethoxyphenyl acetamide group. Key differences:

Feature	Target Compound	Benzoxazine-Oxadiazole Hybrids
Core Structure	Quinazolinone + oxadiazole	Benzoxazine + oxadiazole
Side Chain	4-Ethoxyphenyl acetamide	Ester or alkyl groups
Bioactivity	Hypothesized kinase inhibition	Anti-inflammatory (IC$_{50}$ 8–12 μM)
Metabolic Stability	High (oxadiazole + acetamide)	Moderate (ester hydrolysis)

The acetamide group in the target compound likely improves oral bioavailability compared to ester-containing analogs .

Triazole-Acetamide Derivatives

2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives exhibit anti-exudative activity but replace oxadiazole with triazole:

Parameter	Target Compound	Triazole-Acetamide Derivatives
Heterocycle	1,2,4-Oxadiazole	1,2,4-Triazole
Activity	Not yet reported (in silico)	Anti-exudative (62% efficacy at 10 mg/kg vs. diclofenac)
Synthetic Complexity	High (multi-step cyclization)	Moderate (one-pot reactions)

Triazole derivatives show stronger hydrogen-bonding capacity but may exhibit lower metabolic stability due to sulfur content .

Thiazolidinedione-Benzamide Analogs

(E)-4-((2,4-dioxothiazolidin-5-ylidene)methyl)-N-phenyl benzamide features a thiazolidinedione core linked to benzamide:

Property	Target Compound	Thiazolidinedione-Benzamide
Core	Quinazolinone	Thiazolidinedione
Bioactivity Target	Potential kinase modulation	PPAR-γ agonism (IC$_{50}$ 0.3–1.2 μM)
Solubility	Moderate (logP ~3.1)	Low (logP ~4.5)

The target compound’s quinazolinone core may offer broader kinase selectivity compared to thiazolidinedione’s PPAR-γ specificity .

Preparation Methods

Cyclocondensation of Anthranilic Acid Derivatives

A common approach involves anthranilic acid derivatives as starting materials. For example:

• Step 1 : Anthranilic acid reacts with phenyl isothiocyanate in ethanol under reflux to form 2-mercapto-3-phenylquinazolin-4(3H)-one.

• Step 2 : The thiol group is alkylated using ethyl chloroacetate in the presence of potassium carbonate, yielding intermediates with acetoxyethyl side chains.

Key Reaction Conditions :

Parameter	Value	Source
Solvent	Ethanol or DMSO
Base	K2CO3 or Cs2CO3
Temperature	80–135°C
Yield Optimization	72–85% via recrystallization

Acetamide Functionalization

The N-(4-ethoxyphenyl)acetamide side chain is introduced via nucleophilic substitution or coupling reactions.

Nucleophilic Substitution with 4-Ethoxyaniline

• Step 1 : Chloroacetyl chloride reacts with the quinazolinone-oxadiazole intermediate in dichloromethane/triethylamine to form a chloroacetamide derivative.

• Step 2 : The chloride is displaced by 4-ethoxyaniline in dry acetone with K2CO3.

Reaction Data :

Parameter	Value	Source
Solvent	Acetone or DMF
Base	K2CO3
Temperature	60–80°C
Yield	65–78%

Integrated Synthesis Pathway

A consolidated synthesis route combines the above steps:

• Quinazolinone Formation :

  • Anthranilic acid → 2-mercapto-3-phenylquinazolin-4(3H)-one.

• Oxadiazole Incorporation :

  • Condensation with 3-phenyl-1,2,4-oxadiazole-5-carbonyl chloride.

• Acetamide Coupling :

  • Chloroacetylation followed by substitution with 4-ethoxyaniline.

Overall Yield : 42–58% (multi-step).

Analytical Characterization

Critical characterization data for intermediates and final product:

Intermediate/Product	Characterization Method	Key Data	Source
Quinazolinone-Oxadiazole Intermediate	1H NMR (DMSO-d6)	δ 7.45–8.10 (m, Ar-H), 4.72 (s, CH2)
Final Acetamide Product	HRMS (ESI+)	m/z 498.1723 [M+H]+ (calc. 498.1729)
	IR (KBr)	1745 cm⁻¹ (C=O), 1660 cm⁻¹ (C=N)

Industrial-Scale Considerations

• Process Optimization : Continuous flow reactors improve efficiency for high-volume production.

• Purity Control : Recrystallization from ethanol/water (3:1) achieves >98% purity.

Challenges and Mitigation

• Low Yields in Oxadiazole Formation : Use of Cs2CO3 instead of K2CO3 enhances cyclization efficiency.

• Byproduct Formation : Column chromatography (ethyl acetate/hexane, 1:2) removes unreacted starting materials .

Q & A

Q. What are the recommended synthetic routes for this compound, and how can purity be optimized?

The synthesis typically involves multi-step protocols. For example, quinazolinone cores are prepared via cyclization of methyl 2-isothiocyanatobenzoate with glycine, followed by oxidation with hydrogen peroxide to form the dioxo-quinazolinone intermediate. Subsequent coupling with chloroacetylated derivatives (e.g., using N,N′-carbonyldiimidazole) introduces the acetamide side chain . Purification involves recrystallization from ethanol-DMF mixtures and TLC monitoring to confirm reaction completion . Optimizing stoichiometry (e.g., 1.5 mol equivalents of chloroacetylated reagent) and reaction time (stirring at room temperature until TLC completion) improves yield and purity .

Q. Which analytical techniques are critical for structural validation?

Key methods include:

• NMR spectroscopy (1H and 13C) to confirm substituent positions and regiochemistry.
• High-resolution mass spectrometry (HRMS) for molecular weight verification.
• HPLC with UV detection (λ = 254 nm) to assess purity (>95% recommended for biological assays) .

Q. What in vitro assays are suitable for preliminary biological screening?

• Anti-inflammatory activity : Carrageenan-induced paw edema in rats, comparing efficacy to diclofenac sodium (8 mg/kg) .
• Antimicrobial testing : Broth microdilution assays against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to determine IC50 values .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize bioactivity?

• Substituent variation : Synthesize analogs with modified phenyl (e.g., 4-Cl, 4-OMe) or oxadiazole groups (e.g., 3-phenyl to 3-pyridyl) to assess impact on target binding .
• Pharmacophore mapping : Use molecular docking (AutoDock Vina) to identify critical interactions with targets like GABA receptors or cyclooxygenase-2 .
• In vivo correlation : Compare IC50 values from enzyme inhibition assays (e.g., COX-2) with efficacy in animal models .

Q. What strategies address poor aqueous solubility in preclinical studies?

• Co-solvent systems : Use DMSO:PBS (10:90 v/v) or cyclodextrin inclusion complexes .
• Nanoformulation : Encapsulate in PLGA nanoparticles (size: 150–200 nm) via emulsion-solvent evaporation .
• Prodrug design : Introduce phosphate esters at the 4-ethoxyphenyl group to enhance hydrophilicity .

Q. Which in vivo models are appropriate for evaluating anticonvulsant potential?

• PTZ-induced seizures in mice : Administer 10–50 mg/kg intraperitoneally and monitor latency to clonic-tonic seizures. Compare to reference drugs (e.g., valproate) .
• Maximal electroshock (MES) test : Assess protection against hindlimb extension, with ED50 calculations .

Q. How can metabolic stability be assessed in preclinical development?

• Liver microsomal assays : Incubate with NADPH (1 mM) at 37°C for 60 min. Quantify remaining parent compound via LC-MS/MS. Calculate half-life (t1/2) and intrinsic clearance (Clint) .
• CYP450 inhibition screening : Use fluorogenic substrates (e.g., CYP3A4: midazolam) to identify metabolic liabilities .

Q. What biophysical techniques elucidate target engagement mechanisms?

• Surface plasmon resonance (SPR) : Immobilize purified GABA_A receptors on CM5 chips to measure binding kinetics (Ka, Kd) .
• Isothermal titration calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) for ligand-receptor interactions .

Methodological Notes

• Synthetic reproducibility : Ensure anhydrous conditions for oxadiazole formation (e.g., use molecular sieves in DMF) .
• Data contradiction resolution : Cross-validate biological results with orthogonal assays (e.g., confirm antimicrobial activity via both MIC and time-kill assays) .
• Toxicity mitigation : Screen for hepatotoxicity using HepG2 cells and ALT/AST levels in murine serum post-administration .